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Compound of Interest

2-Cyano-2-
Compound Name:

(hydroxyimino)acetamide

cat. No.: B1623587

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility information
for 2-Cyano-2-(hydroxyimino)acetamide (CAS No: 3849-20-5). Due to a notable lack of
guantitative solubility data in publicly accessible literature, this document focuses on presenting
the known physicochemical properties, qualitative solubility characteristics, and a standardized
experimental protocol for determining solubility.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Cyano-2-(hydroxyimino)acetamide is
presented in Table 1. This data is essential for understanding the compound's general behavior
and for the design of solubility experiments.
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Property Value Source
Molecular Formula C3H3N3O:2 PubChem[1][2]
Molecular Weight 113.08 g/mol PubChem[1][2]
Melting Point 183 °C (decomposes) LookChem([3]
Appearance White to off-.white crystalline N/A

powder (typical)
pKa (Predicted) 7.96 £0.10 LookChem|[3]
LogP (Predicted) -0.474 LookChem][3]

Solubility Profile
Quantitative Solubility Data

Exhaustive searches of scientific databases and chemical literature did not yield specific
quantitative solubility data for 2-Cyano-2-(hydroxyimino)acetamide in various solvents. The
solubility of this compound has not been extensively reported in terms of g/100 mL, mol/L, or
other standard units of concentration at different temperatures.

Qualitative Solubility Information

Qualitative insights into the solubility of 2-Cyano-2-(hydroxyimino)acetamide and its salts can
be inferred from synthetic procedures described in patent literature. A process for producing
salts of 2-cyano-2-hydroxyiminoacetamide involves slurrying the free oxime in water, which
suggests that the compound itself has limited solubility in aqueous media.[4] The same patent
also describes the formation of insoluble salts (e.g., zinc and manganese salts) by reacting a
water-soluble salt, such as the sodium salt of 2-cyano-2-hydroxyiminoacetamide, with the
corresponding metal salt in an aqueous solution.[4] This indicates that the sodium salt of 2-
Cyano-2-(hydroxyimino)acetamide is water-soluble.[4]

Based on these observations, a general qualitative solubility profile can be summarized as
follows:

e 2-Cyano-2-(hydroxyimino)acetamide (Free Oxime): Likely sparingly soluble in water.
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e Sodium Salt of 2-Cyano-2-(hydroxyimino)acetamide: Soluble in water.[4]

The solubility in organic solvents has not been documented and would require experimental
determination.

Experimental Protocol for Solubility Determination
(Gravimetric Method)

The following is a detailed, generalized protocol for determining the solubility of a solid
compound like 2-Cyano-2-(hydroxyimino)acetamide in a given solvent. This method, known
as the isothermal equilibrium method or gravimetric method, is a standard and reliable
technique.

Objective: To determine the equilibrium solubility of 2-Cyano-2-(hydroxyimino)acetamide in a
specific solvent at a controlled temperature.

Materials:

e 2-Cyano-2-(hydroxyimino)acetamide (pure solid)
e Solvent of interest (e.g., water, ethanol, acetone)

e Analytical balance (+ 0.0001 g)

o Thermostatic water bath or incubator with shaker
 Vials or flasks with airtight seals

e Syringes with filters (e.g., 0.45 um PTFE or nylon)
» Drying oven

¢ Pre-weighed weighing dishes or vials

Procedure:

e Preparation:
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o Set the thermostatic water bath to the desired experimental temperature (e.g., 25 °C, 37
°C).

o Add an excess amount of solid 2-Cyano-2-(hydroxyimino)acetamide to a series of vials.
The excess solid is crucial to ensure that a saturated solution is achieved.

o Add a known volume or mass of the chosen solvent to each vial.
o Equilibration:
o Securely seal the vials to prevent solvent evaporation.

o Place the vials in the thermostatic shaker bath and agitate them for a predetermined
period (e.g., 24, 48, or 72 hours) to ensure that equilibrium is reached. The time required
for equilibration should be determined experimentally by taking measurements at different
time points until the concentration remains constant.

o Sample Collection and Filtration:

o Once equilibrium is reached, stop the agitation and allow the vials to stand in the water
bath for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pre-warmed syringe to prevent premature crystallization.

o Immediately pass the solution through a syringe filter into a pre-weighed, clean, and dry
vial. This step is critical to remove any undissolved solid particles.

e Solvent Evaporation and Mass Determination:

o Accurately weigh the vial containing the filtered saturated solution to determine the mass
of the solution.

o Place the vial in a drying oven at a temperature sufficient to evaporate the solvent without
decomposing the solute. The temperature should be below the melting/decomposition
point of 2-Cyano-2-(hydroxyimino)acetamide. A vacuum oven can be used to facilitate
drying at a lower temperature.
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o Continue drying until a constant mass is achieved, indicating that all the solvent has been
removed.

o Weigh the vial containing the dry solid residue.

» Calculation of Solubility:

o The mass of the dissolved solid is the final mass of the vial plus residue minus the initial
mass of the empty vial.

o The mass of the solvent is the mass of the saturated solution minus the mass of the
dissolved solid.

o Solubility can be expressed in various units, for example:
= g/ 100 g of solvent: (mass of residue / mass of solvent) * 100

= g /100 mL of solvent: (mass of residue / volume of solvent) * 100 (requires knowing the
solvent density at the experimental temperature)

= mol/ L: (moles of residue / volume of solution in L)

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the gravimetric method for solubility
determination.
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Caption: Workflow for Gravimetric Solubility Determination.
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Conclusion

While quantitative solubility data for 2-Cyano-2-(hydroxyimino)acetamide is not readily
available in the current body of scientific literature, qualitative evidence suggests it is sparingly
soluble in water, whereas its sodium salt is water-soluble. For researchers and drug
development professionals requiring precise solubility values, experimental determination is
necessary. The provided gravimetric method offers a robust and standard protocol for obtaining
this critical data. Further research to quantify the solubility of this compound in a range of
pharmaceutically and industrially relevant solvents is highly encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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